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Compound of Interest

Compound Name:
Bis(2-butyloctyl) 10-

oxononadecanedioate

Cat. No.: B15134891 Get Quote

Essential Safety and Handling Guide for Bis(2-
butyloctyl) 10-oxononadecanedioate
This guide provides essential safety protocols and logistical information for handling Bis(2-
butyloctyl) 10-oxononadecanedioate, an ionizable lipid-like compound often utilized in the

formulation of lipid nanoparticles for mRNA delivery.[1] Given that the toxicological properties of

this specific material have not been fully investigated, a cautious approach to handling is

imperative.[2] The following procedures are based on best practices for managing laboratory

chemicals with unknown hazards and information from similar compounds.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The recommended PPE is

detailed below, categorized by the level of protection required for different laboratory

operations.
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Protection Level Equipment Area of Use

Level D (Minimum)
Safety glasses, lab coat,

closed-toe shoes, nitrile gloves

General laboratory areas

where the chemical is not

actively being handled.

Level C (Enhanced)

Chemical splash goggles, face

shield, chemically resistant lab

coat or apron, nitrile or butyl

rubber gloves (double-gloving

recommended), long pants

Weighing, reconstituting, or

performing dilutions. Any

activity with a risk of splashes

or aerosol generation.

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges for

organic vapors

Required when handling

powders outside of a certified

chemical fume hood or if

aerosolization is likely.

Note: The selection of PPE should be based on a site-specific risk assessment.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling the solid form to avoid inhalation of any dust.

Ensure easy access to an eyewash station and a safety shower.

Before handling, wash hands thoroughly.

Prepare all necessary equipment and reagents in advance to minimize movement and

potential for spills.

2. Handling the Compound:

Wear the appropriate Level C PPE as detailed in the table above.

When handling the solid, use appropriate tools (e.g., spatula) to avoid generating dust.
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If the compound is in a solvent, avoid direct contact with the solution.

Keep the container tightly closed when not in use to prevent contamination and potential

exposure.[2]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Disposal Plan
All waste materials contaminated with Bis(2-butyloctyl) 10-oxononadecanedioate should be

treated as hazardous waste.

Solid Waste: Collect any contaminated lab supplies (e.g., weigh boats, pipette tips, gloves) in

a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing the compound in a sealed, properly labeled,

and chemically compatible hazardous waste container.

Disposal: All hazardous waste must be disposed of through a licensed environmental waste

management company, following all local, state, and federal regulations.
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Caption: Workflow for the safe handling of Bis(2-butyloctyl) 10-oxononadecanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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